Cas no 667437-18-5 (Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester)

• Product Name: Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester
• CAS No: 667437-18-5
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 395872
• PubChem ID: 17370875
• Update Time: 2025-10-31

Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester
• ethyl 2-(3-chloro-4-fluorophenoxy)acetate
• DTXSID10589533
• Ethyl 2-(3-chloro-4-fluoro-phenoxy)acetate
• 667437-18-5
• ethyl (3-chloro-4-fluorophenoxy)acetate
• SCHEMBL6458038
• ethyl2-(3-chloro-4-fluorophenoxy)acetate
• CS-0331420
• AKOS003312475

• MDL： MFCD03900652
• Inchi： 1S/C10H10ClFO3/c1-2-14-10(13)6-15-7-3-4-9(12)8(11)5-7/h3-5H,2,6H2,1H3
• InChI Key： HNHZVENZIMYHDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC(=O)OCC)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester

Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester (CAS No. 667437-18-5): An Overview

Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester (CAS No. 667437-18-5) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a 3-chloro-4-fluorophenoxy group and an ethyl ester moiety. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various scientific and industrial purposes.

The molecular formula of Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester is C₁₀H₁₀ClFO₃, and its molecular weight is approximately 226.63 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -20°C, and its boiling point is approximately 180°C at atmospheric pressure.

In the realm of chemical synthesis, Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester serves as a valuable intermediate for the preparation of more complex molecules. The 3-chloro-4-fluorophenoxy group can undergo various reactions such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions with other functional groups. This versatility makes it an essential building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

One of the key applications of Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester is in the pharmaceutical industry. Recent studies have shown that compounds containing 3-chloro-4-fluorophenoxy groups exhibit potent biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant anti-inflammatory and analgesic properties. These findings have sparked interest in exploring the potential therapeutic applications of Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester in the development of new drugs for treating inflammatory diseases and pain management.

In addition to its pharmaceutical applications, Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester has been investigated for its use in materials science. The presence of the ethyl ester moiety makes it suitable for polymerization reactions, leading to the formation of functional polymers with unique properties. A recent study published in Polymer Chemistry highlighted the use of this compound as a monomer for synthesizing copolymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in coatings, adhesives, and electronic materials.

The environmental impact of Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester has also been a subject of research. Studies have shown that while the compound itself is not highly toxic or environmentally persistent, proper handling and disposal practices are essential to minimize any potential risks. The European Chemicals Agency (ECHA) has classified it as a substance of very low concern under the Registration, Evaluation, Authorization and Restriction of Chemicals (REACH) regulation.

In conclusion, Acetic acid, (3-chloro-4-fluorophenoxy)-, ethyl ester (CAS No. 667437-18-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an indispensable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new properties and applications of this compound, its importance in modern chemistry is likely to grow even further.